2-methoxybenzaldehyde [4-(4-bromophenyl)-6-phenyl-2-pyrimidinyl](methyl)hydrazone

• IUPAC Name: 4-(4-bromophenyl)-N-[(Z)-(2-methoxyphenyl)methylideneamino]-N-methyl-6-phenylpyrimidin-2-amine
• InChI: InChI=1S/C25H21BrN4O/c1-30(27-17-20-10-6-7-11-24(20)31-2)25-28-22(18-8-4-3-5-9-18)16-23(29-25)19-12-14-21(26)15-13-19/h3-17H,1-2H3/b27-17-
• InChI Key: FFTUOATVDYWPMX-PKAZHMFMSA-N
• Canonical SMILES: CN(C1=NC(=CC(=N1)C2=CC=C(C=C2)Br)C3=CC=CC=C3)N=CC4=CC=CC=C4OC
• Isomeric SMILES: CN(C1=NC(=CC(=N1)C2=CC=C(C=C2)Br)C3=CC=CC=C3)/N=C\C4=CC=CC=C4OC
• Molecular Formula: C25H21BrN4O
• Molecular Weight: 473.4 g/mol

Description

The compound is a hydrazone derivative. Hydrazones are a class of organic compounds characterized by a nitrogen-nitrogen double bond with an adjacent carbonyl group. They are often used in organic synthesis and in the preparation of pharmaceuticals.

Synthesis Analysis

The synthesis of hydrazones typically involves the reaction of a carbonyl compound (an aldehyde or ketone) with a hydrazine. In this case, the carbonyl compound would be 2-methoxybenzaldehyde, and the hydrazine would likely be a derivative of 4-(4-bromophenyl)-6-phenyl-2-pyrimidinyl.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple aromatic rings and a pyrimidine ring. The 2-methoxybenzaldehyde component would contribute a methoxy group (-OCH3) and a formyl group (-CHO) to the structure. The 4-(4-bromophenyl)-6-phenyl-2-pyrimidinyl component would contribute a bromophenyl group, a phenyl group, and a pyrimidinyl group.

Chemical Reactions Analysis

Hydrazones are known to undergo a variety of chemical reactions, including oxidation, reduction, and formation of heterocyclic compounds. The specific reactions that this compound would undergo would depend on the reaction conditions and the presence of other reagents.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some general properties of hydrazones include their tendency to form crystals and their often high melting points. The presence of the methoxy, bromophenyl, phenyl, and pyrimidinyl groups in this compound would likely influence its solubility, reactivity, and other properties.

Future Directions

The study of hydrazones and related compounds is an active area of research, with potential applications in pharmaceuticals, materials science, and other fields. Future research on this specific compound could involve exploring its synthesis, properties, and potential applications.